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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals experimenting with
Phenafleur to optimize fragrance longevity.

Frequently Asked Questions (FAQSs)

Q1: What is the typical concentration range for Phenafleur in a fragrance formulation?

Phenafleur is typically used at levels up to 20% in the fragrance concentrate.[1][2] Its refined
floral and hyacinth notes with a fruity, raspberry-like nuance make it a versatile ingredient.[1][2]
[3] The optimal concentration will depend on the desired scent profile and interaction with other
fragrance components.

Q2: What are the key chemical properties of Phenafleur to consider during formulation?

Phenafleur, chemically known as [2-(cyclohexyloxy)ethyl]benzene, possesses excellent
stability in a variety of product bases, including fine fragrances, candles, and bleach.[1][4] Key
physicochemical properties are summarized in the table below. Its high substantivity of over 48
hours indicates its potential for creating long-lasting fragrances.[1]

Table 1: Physicochemical Properties of Phenafleur
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Property

Value

Reference

Chemical Name

[2-

(cyclohexyloxy)ethyllbenzene

[1]14]

CAS Number 80858-47-5 [1][4][5]
Molecular Weight 204.3 g/mol [11[4115]
Appearance Colorless to pale yellow liquid [2]

Odor Profile Refined floral, hyacinth, green, G

fruity (raspberry), balsamic

Vapor Pressure

0.004071 mm Hg @ 23°C

[1]

Log P 45-49 [1][5]
Substantivity > 48 hours [1]
Recommended Use Level Up to 20% [1112]

Stability

Very good in fine fragrance

and candles; good in bleach.

[1](2]

Q3: How does Phenafleur contribute to the overall fragrance profile and longevity?

Phenafleur is characterized as having a low impact on the top and heart notes of a fragrance.

[1][3] Its primary contribution is to the floral and fruity character of the scent. Due to its high

substantivity and low volatility, Phenafleur can act as a fixative, helping to prolong the

presence of other, more volatile fragrance components on the skin.[6][7]

Troubleshooting Guide

This guide addresses common issues encountered when optimizing Phenafleur concentration

for long-lasting fragrances.

Issue 1: The fragrance with Phenafleur fades faster than expected.

¢ Possible Cause 1: Insufficient Concentration. While Phenafleur has good substantivity, its

concentration might be too low to significantly impact the overall longevity of the fragrance
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blend.

o Solution: Systematically increase the concentration of Phenafleur in your formulation.
Conduct a laddered experiment, preparing formulations with, for example, 5%, 10%, 15%,
and 20% Phenafleur, while keeping other components constant. Evaluate the longevity of
each variation using sensory analysis on scent strips or skin.

e Possible Cause 2: Imbalanced Formulation. The longevity of a fragrance depends on the
interplay of all its components.[6] Highly volatile top notes may evaporate quickly, leaving the
impression of a short-lived scent, even with an adequate concentration of long-lasting
materials like Phenafleur.

o Solution: Analyze the overall composition of your fragrance. Ensure a balanced structure
with appropriate proportions of top, middle, and base notes.[6] Consider incorporating
other known fixatives to anchor the more volatile components.[6][7]

o Possible Cause 3: Environmental and Substrate Factors. Fragrance longevity is influenced
by factors such as temperature, humidity, and the substrate (e.g., skin type).[8][9][10][11]
Warmer temperatures and dry skin can lead to faster evaporation.[9][10][11]

o Solution: Standardize your evaluation conditions. Test fragrances in a controlled
environment with consistent temperature and humidity. When testing on skin, be aware
that individual skin chemistry (e.g., oily vs. dry) can affect scent duration.[8][10][11]

Issue 2: The character of the fragrance changes undesirably at higher Phenafleur
concentrations.

e Possible Cause: Olfactive Dominance. As the concentration of Phenafleur increases, its
characteristic floral and fruity notes may begin to overpower other desired elements of the
fragrance profile.

o Solution: Re-balance the formulation. As you increase the Phenafleur concentration, you
may need to adjust the levels of other aromatic ingredients to maintain the intended scent
architecture. This is an iterative process requiring careful sensory evaluation at each step.

Issue 3: The fragrance solution appears cloudy or shows precipitation after adding Phenafleur.
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o Possible Cause 1: Solubility Issues. Although generally stable, at very high concentrations or
in certain solvent systems, Phenafleur may exhibit limited solubility, leading to cloudiness.
This can be exacerbated by the presence of water or low temperatures.

o Solution: Verify the purity of your solvent (e.g., perfumer's alcohol) and ensure it has a low
water content.[12] If cloudiness persists, you may need to incorporate a solubilizer or
slightly reduce the Phenafleur concentration.[12]

e Possible Cause 2: Incompatibility with Other Ingredients. Chemical interactions between
Phenafleur and other components in your formulation could lead to the formation of
insoluble complexes.

o Solution: Conduct compatibility tests by creating small blends of Phenafleur with
individual components of your fragrance to identify any potential incompatibilities.

Experimental Protocols
Protocol 1: Evaluating the Impact of Phenafleur Concentration on Fragrance Longevity

Objective: To determine the optimal concentration of Phenafleur for maximizing fragrance
longevity without negatively impacting the desired scent profile.

Methodology:

e Prepare a Base Fragrance Accord: Create a simple fragrance accord (e.g., a floral or fruity
blend) without Phenafleur.

o Create a Concentration Ladder: Prepare a series of dilutions of the base accord, each with a
different concentration of Phenafleur (e.g., 0%, 5%, 10%, 15%, 20%). Ensure the total
concentration of aromatic materials remains consistent across all samples by adjusting the
solvent (e.g., perfumer's alcohol).

e Sensory Evaluation on Scent Strips:
o Dip a standard scent strip into each sample for a set amount of time (e.g., 2 seconds).

o Allow the strips to air-dry for a consistent period (e.g., 1 minute).
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o Atrained sensory panel should evaluate the intensity and character of the fragrance on
each strip at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24, and 48 hours).[13][14]

o Evaluators should rate the perceived intensity on a standardized scale (e.g., a 10-point
scale where 0 is no scent and 10 is very strong).

o Data Analysis: Plot the average intensity ratings against time for each concentration. This will
generate longevity curves, allowing for a visual comparison of the performance of each
formulation.

Table 2: Example Data from Longevity Evaluation on Scent Strips

Time Intensity Intensity Intensity Intensity Intensity
(hours) (0% (5% (10% (15% (20%
Phenafleur) Phenafleur) Phenafleur) Phenafleur) Phenafleur)

0 9.5 9.6 9.5 9.7 9.6

1 7.2 7.5 7.8 8.0 8.2

4 4.1 4.8 5.5 6.0 6.3

8 2.0 2.9 3.8 4.5 5.0

12 0.5 15 2.5 3.2 3.8

24 0 0.5 1.2 1.8 2.5

48 0 0 0.5 0.8 1.2

Protocol 2: Stability Testing of Formulations Containing Phenafleur

Objective: To assess the physical and chemical stability of fragrance formulations containing
different concentrations of Phenafleur under various environmental conditions.

Methodology:

o Prepare Samples: Use the same set of formulations from the longevity experiment (0%, 5%,
10%, 15%, 20% Phenafleur).
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» Accelerated Stability Testing:

o Thermal Stress: Store aliquots of each sample in a climate chamber at elevated
temperatures (e.g., 40°C and 50°C) for a period of 1 to 3 months.[15]

o Light Exposure: Expose samples to controlled UV light to simulate the effects of sunlight.
[15]

o Freeze-Thaw Cycles: Subject samples to repeated cycles of freezing and thawing (e.g.,
-10°C for 24 hours followed by 25°C for 24 hours) for several cycles.[15]

« Evaluation: At regular intervals, visually inspect the samples for any changes in color, clarity,
or for the formation of precipitates.[15] Additionally, conduct sensory evaluations to detect
any changes in the scent profile.[16]

o Real-Time Stability Testing: Store samples under normal conditions (room temperature,
protected from light) and evaluate them at longer intervals (e.g., 6, 12, 18, 24 months) to
confirm the predictions from the accelerated testing.[15]

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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